Cas no 2503208-80-6 (2-(pyridin-2-yldisulfanyl)ethyl 3-(4-methyl-2,5-dioxo-2,5-dihydrofuran-3-yl)propanoate)

• Product Name: 2-(pyridin-2-yldisulfanyl)ethyl 3-(4-methyl-2,5-dioxo-2,5-dihydrofuran-3-yl)propanoate
• CAS No: 2503208-80-6
• MF: C₁₅H₁₅NO₅S₂
• MW: 353.413301706314
• MDL: MFCD32859786
• CID: 5670061
• PubChem ID: 155822441
• Update Time: 2025-07-17

2-(pyridin-2-yldisulfanyl)ethyl 3-(4-methyl-2,5-dioxo-2,5-dihydrofuran-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-yldisulfanyl)ethyl 3-(4-methyl-2,5-dioxo-2,5-dihydrofuran-3-yl)propanoate
• 2-(Pyridin-2-yldisulfanyl)ethyl 3-(4-methyl-2,5-dioxofuran-3-yl)propanoate
• EN300-26956085
• 2503208-80-6

• MDL： MFCD32859786
• Inchi： 1S/C15H15NO5S2/c1-10-11(15(19)21-14(10)18)5-6-13(17)20-8-9-22-23-12-4-2-3-7-16-12/h2-4,7H,5-6,8-9H2,1H3
• InChI Key： UQKONQKVZGAMJK-UHFFFAOYSA-N
• SMILES： S(CCOC(CCC1C(=O)OC(C=1C)=O)=O)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 353.03916493g/mol
• Monoisotopic Mass: 353.03916493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 133Ų

Additional information on 2-(pyridin-2-yldisulfanyl)ethyl 3-(4-methyl-2,5-dioxo-2,5-dihydrofuran-3-yl)propanoate

Introduction to 2-(pyridin-2-yldisulfanyl)ethyl 3-(4-methyl-2,5-dioxo-2,5-dihydrofuran-3-yl)propanoate (CAS No. 2503208-80-6)

2-(pyridin-2-yldisulfanyl)ethyl 3-(4-methyl-2,5-dioxo-2,5-dihydrofuran-3-yl)propanoate, identified by its CAS number 2503208-80-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural framework that combines a pyridine disulfanyl moiety with an ester-functionalized dihydrofuran scaffold, making it a versatile intermediate for the development of novel therapeutic agents.

The molecular structure of 2-(pyridin-2-yldisulfanyl)ethyl 3-(4-methyl-2,5-dioxo-2,5-dihydrofuran-3-yl)propanoate encompasses several key pharmacophoric elements that are highly relevant to modern drug discovery. The pyridine ring, known for its ability to interact with biological targets such as enzymes and receptors, is further modified by a disulfanyl group. This modification enhances the compound's solubility and bioavailability while also introducing potential sites for hydrogen bonding and metal coordination.

The ester group at the propyl chain terminus provides another layer of functional diversity, allowing for further derivatization through hydrolysis or transesterification reactions. Additionally, the dihydrofuran ring system, characterized by its oxygen-rich environment, contributes to the compound's overall stability and reactivity. These structural features make CAS no2503208-80-6 an attractive candidate for exploring new chemical entities (NCEs) in medicinal chemistry.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacological tools due to their diverse biological activities. The pyridine-disulfanyl moiety in CAS no2503208-80-6 has been explored in several preclinical studies for its potential applications in anti-inflammatory and anticancer therapies. The presence of multiple sulfur atoms in this moiety not only enhances binding affinity but also modulates redox-sensitive pathways, which are critical in many disease states.

The dihydrofuran component of the molecule has also been extensively studied for its role in enhancing metabolic stability and improving pharmacokinetic profiles. Dihydrofurans are known to exhibit a broad spectrum of biological activities, including antiviral, antibacterial, and anti-inflammatory effects. By incorporating this scaffold into CAS no2503208-80-6, researchers aim to leverage these properties for the development of next-generation therapeutics.

One of the most compelling aspects of CAS no2503208-80-6 is its potential as a building block for structure-based drug design. The compound's rigid core structure allows for precise tuning of electronic and steric properties through strategic modifications. For instance, substituents can be introduced at various positions along the pyridine ring or the dihydrofuran moiety to optimize interactions with biological targets. This flexibility makes it an invaluable asset in high-throughput screening (HTS) campaigns and virtual screening efforts.

Recent advances in computational chemistry have further enhanced the utility of compounds like CAS no2503208-80-6. Molecular modeling techniques, such as molecular dynamics (MD) simulations and quantum mechanical calculations, have enabled researchers to predict binding affinities and identify optimal conformations with remarkable accuracy. These computational tools are particularly useful in rationalizing experimental observations and guiding synthetic efforts toward more potent derivatives.

The synthesis of CAS no2503208-80-6 presents an interesting challenge due to its complex structural motif. However, modern synthetic methodologies have made significant strides in addressing such complexities. Transition-metal-catalyzed cross-coupling reactions, organometallic chemistry, and asymmetric synthesis have all played crucial roles in constructing the desired framework efficiently. These advances not only streamline production but also open doors to novel synthetic strategies that could be applied to other related compounds.

In conclusion,CAS no2503208-80-6, with its unique combination of pharmacophores,has emerged as a promising candidate in pharmaceutical research. Its potential applications span multiple therapeutic areas,including oncology,neurology,and inflammatory diseases, making it a focal point for ongoing investigations. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a pivotal role in shaping future drug discovery efforts, offering new insights into disease mechanisms and therapeutic strategies.